Aqueous Solubility Enhancement of 4- to >4,000-Fold When an Oxetane Replaces a gem-Dimethyl Group
When a gem-dimethyl group in a drug-like scaffold is replaced by an oxetane unit (such as that present in (2,2-dimethyloxetan-3-yl)methanol-derived constructs), aqueous solubility increases by a factor ranging from 4 to more than 4,000, accompanied by a reduction in the rate of oxidative metabolic degradation in most cases. This finding, reported by Wuitschik et al. (2010) across multiple structural contexts, is the foundational quantitative benchmark for the oxetane-for-gem-dimethyl substitution strategy [1]. In a direct comparison within a spirocyclic amine series, the oxetane-containing compound 2 exhibited an intrinsic molar solubility of 24,000 μmol/L versus 290 μmol/L for its gem-dimethyl counterpart 17—an ~83-fold enhancement—while logD (pH 7.4) decreased from 0.8 to 0.5 and intrinsic clearance in human liver microsomes dropped from 16 to 3–7 μL/min/mg [2].
| Evidence Dimension | Intrinsic molar solubility (μmol/L), logD (pH 7.4), and human liver microsomal intrinsic clearance (CLint, μL/min/mg) |
|---|---|
| Target Compound Data | Oxetane analog 2: solubility = 24,000 μmol/L; logD = 0.5; CLint (human/mouse) = 3/7 [2] |
| Comparator Or Baseline | gem-Dimethyl analog 17: solubility = 290 μmol/L; logD = 0.8; CLint (human/mouse) = 0/16 [2] |
| Quantified Difference | ~83-fold higher intrinsic solubility; logD reduced by 0.3 units; human CLint reduced from 16 to 3–7 |
| Conditions | Intrinsic molar solubility of the neutral base measured in 50 mM phosphate buffer at pH 9.9 and 22.5 ± 1 °C, corrected for pKa; logD at pH 7.4; CLint in human (h) and mouse (m) liver microsomes [2] |
Why This Matters
This data establishes the oxetane scaffold as a validated solubility-enhancing bioisostere, enabling procurement decisions where improved aqueous solubility without molecular weight penalty is a critical developability requirement.
- [1] Wuitschik G, Rogers-Evans M, Müller K, et al. Oxetanes in Drug Discovery: Structural and Synthetic Insights. Journal of Medicinal Chemistry, 2010, 53(8): 3227–3246. DOI: 10.1021/jm9018788 View Source
- [2] Wuitschik G, Rogers-Evans M, Buckl A, et al. Spirocyclic Oxetanes: Synthesis and Properties. Angewandte Chemie International Edition, 2008, 47(24): 4512–4515. DOI: 10.1002/anie.200800450 (Table 1 data for compounds 2 and 17) View Source
